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Compound of Interest

Compound Name: Palustrol

Cat. No.: B206867 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Palustrol, a natural antimicrobial agent. While a comprehensive Safety Data Sheet

(SDS) with specific quantitative hazard data for Palustrol is not readily available in public

sources, this document outlines protective measures based on its known properties and

general laboratory safety protocols.

Key Properties of Palustrol

Palustrol is a naturally occurring volatile compound, found in powder or oil form.[1][2] It is

recognized for its antimicrobial and insecticidal properties.[1][3] The following table summarizes

its key physical and chemical characteristics.
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Property Value

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol [2][3][4]

Appearance Powder or Oil[1][2]

Boiling Point 131-133 °C at 3 Torr[2]

Flash Point 253.00 °F (122.78 °C)[5]

Solubility

Soluble in alcohol, Chloroform,

Dichloromethane, Ethyl Acetate, DMSO,

Acetone.[1] Insoluble in water.[5]

Personal Protective Equipment (PPE)
Due to the lack of a specific GHS classification for Palustrol, a conservative approach to PPE

is recommended, treating it as a potentially hazardous substance.[5] The following PPE should

be worn at all times when handling Palustrol.
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PPE Category Recommended Equipment Rationale

Hand Protection
Nitrile or other chemical-

resistant gloves.

To prevent skin contact, as

repeated exposure to similar

compounds can cause skin

dryness or cracking.[1]

Eye Protection
Safety glasses with side

shields or safety goggles.

To protect against splashes or

airborne particles, especially

when handling the powdered

form.

Skin and Body Protection
A lab coat or chemical-

resistant apron.

To protect clothing and skin

from spills.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended,

especially when working with

the volatile oil or creating

aerosols from the powder.

To minimize inhalation of this

volatile compound.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle Palustrol in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is essential.

Storage: Store Palustrol in a cool, dry, and well-ventilated area, away from direct sunlight

and sources of ignition.[1] Keep containers tightly sealed to prevent evaporation of the

volatile compound.

Hygiene: Avoid eating, drinking, or smoking in areas where Palustrol is handled. Wash

hands thoroughly after handling.

Emergency Procedures:

In the event of accidental exposure or a spill, follow these procedures:
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Incident Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open. Seek

medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Minor Spill

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a sealed

container for disposal. Clean the spill area with

a suitable solvent.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department for assistance.

Disposal Plan:

Dispose of Palustrol and any contaminated materials as hazardous waste. Follow all local,

state, and federal regulations for chemical waste disposal. Do not dispose of Palustrol down

the drain or in the regular trash. All waste should be collected in appropriately labeled, sealed

containers and disposed of through a licensed waste disposal contractor.[6][7]

Experimental Workflow for Safe Handling
The following diagram illustrates a standard workflow for safely handling Palustrol in a

laboratory setting.
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Caption: A workflow for the safe handling of Palustrol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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